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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung stellt dieser

Leitfaden eine eingehende technische Untersuchung der Entdeckung und der ersten

Anwendungen von Trichlormethylsilan dar. Die Informationen basieren auf historischen

Patenten, frühen wissenschaftlichen Veröffentlichungen und technischen Datenblättern aus der

Mitte des 20. Jahrhunderts.

Trichlormethylsilan (CH₃SiCl₃), auch als Methyltrichlorsilan bekannt, ist eine grundlegende

Organosiliciumverbindung, die eine entscheidende Rolle bei der Entwicklung der modernen

Siliconchemie spielte. Seine Entdeckung in den frühen 1940er Jahren revolutionierte die

Herstellung von polymeren Materialien und eröffnete den Weg für eine breite Palette von

Anwendungen, die von Hochleistungsbeschichtungen bis hin zu Elektroisolierungen reichen.

Entdeckung: Der direkte Prozess
Die kommerziell nutzbare Synthese von Methylchlorsilanen, einschließlich

Trichlormethylsilan, wurde unabhängig voneinander von zwei Forschern in den frühen

1940er Jahren entwickelt: Eugene G. Rochow in den Vereinigten Staaten und Richard Müller in

Deutschland. Dieses als "Direktprozess" oder "Müller-Rochow-Synthese" bekannte Verfahren

ist nach wie vor die wichtigste industrielle Methode zur Herstellung dieser Verbindungen.[1][2]

Der Durchbruch bestand in der direkten Reaktion von gasförmigem Methylchlorid mit

elementarem Silicium in Gegenwart eines Kupferkatalysators bei erhöhten Temperaturen.[3]

Vor dieser Entdeckung waren Organosiliciumverbindungen nur über umständliche und teure

mehrstufige Verfahren zugänglich, was ihre kommerzielle Nutzung stark einschränkte.[2]
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Wichtige historische Patente und Veröffentlichungen:
Eugene G. Rochow (General Electric): Rochows Arbeit gipfelte im US-Patent 2,380,995,

angemeldet am 26. September 1941 und erteilt am 7. August 1945.[3] Seine grundlegenden

Erkenntnisse wurden auch in einem wegweisenden Artikel im Journal of the American

Chemical Society im Jahr 1945 veröffentlicht.[4][5]

Richard Müller (Chemische Fabrik von Heyden): Müller meldete sein Verfahren im Juni 1942

in Deutschland zum Patent an.

Frühe Synthesemethoden: Experimentelle
Protokolle
Die ursprünglichen experimentellen Aufbauten von Rochow und Müller waren relativ einfach,

legten aber den Grundstein für die heutige großtechnische Produktion.

Rochows Laborsynthese (basierend auf dem Patent von
1941)
Das von Eugene G. Rochow beschriebene Verfahren umfasste die Reaktion von Methylchlorid-

Dampf mit einer Silicium-Kupfer-Mischung in einem erhitzten Rohrreaktor.

Apparatur:

Ein hitzebeständiges Reaktionsrohr (z. B. aus Pyrex-Glas oder Quarz).

Ein Röhrenofen zur Beheizung des Reaktionsrohrs.

Ein System zur Einleitung von gasförmigem Methylchlorid.

Ein Kondensationssystem am Ausgang des Reaktors, um die flüchtigen Produkte

aufzufangen.

Reagenzien:

Fein gepulvertes Silicium.
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Kupfer in Form von Pulver oder Spänen als Katalysator.

Gasförmiges Methylchlorid.

Protokoll:

Eine Mischung aus Siliciumpulver und Kupferkatalysator wurde in das Reaktionsrohr

gegeben. Rochow beschreibt in seinem Patent die Verwendung von Legierungen aus Kupfer

und Silicium.[3]

Das Reaktionsrohr wurde in einem Röhrenofen auf eine Temperatur zwischen 250 °C und

400 °C erhitzt.[6]

Ein kontrollierter Strom von gasförmigem Methylchlorid wurde durch das erhitzte

Reaktionsrohr geleitet.

Die aus dem Reaktor austretenden gasförmigen Produkte, eine Mischung aus

verschiedenen Methylchlorsilanen und nicht umgesetztem Methylchlorid, wurden durch

einen gekühlten Kondensator geleitet.

Die kondensierte flüssige Mischung wurde aufgefangen und anschließend durch fraktionierte

Destillation aufgetrennt, um die einzelnen Methylchlorsilane, einschließlich

Trichlormethylsilan, zu isolieren.

Die Reaktion ist exotherm, und die Temperaturkontrolle war ein wichtiger Faktor, um die

Bildung von unerwünschten Nebenprodukten wie Kohlenstoffablagerungen zu minimieren.[3]

Produktverteilung: Der direkte Prozess führt zu einer Mischung von Methylchlorsilanen. Die

relativen Anteile der Produkte konnten durch die Reaktionsbedingungen, insbesondere die

Temperatur und die Zusammensetzung des Katalysators, beeinflusst werden.
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Produkt Formel Siedepunkt (°C)

Tetrachlorsilan SiCl₄ 57.6

Trichlormethylsilan CH₃SiCl₃ 66.1

Dichlordimethylsilan (CH₃)₂SiCl₂ 70.0

Chlortrimethylsilan (CH₃)₃SiCl 57.3

Die Tabelle zeigt eine typische Produktpalette, die bei der Müller-Rochow-Synthese anfällt.

Frühe Anwendungen: Die Geburt der Silicone
Die Entdeckung einer wirtschaftlichen Syntheseroute für Trichlormethylsilan und andere

Methylchlorsilane war der Katalysator für die kommerzielle Entwicklung von Siliconen in den

1940er Jahren.[1] Trichlormethylsilan war aufgrund seiner drei reaktiven Chloratome ein

Schlüsselbaustein für die Herstellung von hochvernetzten Siliconharzen.

Herstellung von Siliconharzen
Die primäre Anwendung von Trichlormethylsilan in den Anfangstagen war die Herstellung von

Siliconharzen durch Hydrolyse.

Experimentelles Protokoll zur Hydrolyse:

Trichlormethylsilan wurde unter kontrollierten Bedingungen zu Wasser oder einer

Mischung aus Wasser und einem organischen Lösungsmittel (wie Toluol oder Ether)

gegeben.

Die Hydrolyse der Si-Cl-Bindungen führte zur Bildung von reaktiven Silanol-Gruppen (Si-OH)

und Salzsäure als Nebenprodukt. CH₃SiCl₃ + 3H₂O → CH₃Si(OH)₃ + 3HCl

Die entstandenen Methylsilantriole waren instabil und kondensierten spontan unter

Wasserabspaltung zu einem dreidimensionalen Polysiloxan-Netzwerk, dem Siliconharz. n

CH₃Si(OH)₃ → (CH₃SiO₁.₅)n + 1.5n H₂O

Die Reaktionsbedingungen, wie die Temperatur und die Anwesenheit von Lösungsmitteln,

wurden variiert, um die Eigenschaften des resultierenden Harzes zu steuern.
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Eigenschaften und Anwendungen früher Siliconharze
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Die durch die Hydrolyse von Trichlormethylsilan gewonnenen Harze zeichneten sich durch

eine Reihe von für die damalige Zeit bemerkenswerten Eigenschaften aus, die ihre frühe

kommerzielle Nutzung vorantrieben.

Eigenschaft Beschreibung Frühe Anwendung

Hitzebeständigkeit

Die Silicium-Sauerstoff-

Bindung im Polymerrückgrat ist

thermisch sehr stabil. Die

Harze konnten Temperaturen

von über 250 °C standhalten.

[7][8]

Bindemittel für hitzebeständige

Lacke und Beschichtungen für

Öfen, Motoren und

Auspuffanlagen.[7]

Elektrische

Isoliereigenschaften

Die Harze wiesen einen hohen

elektrischen Widerstand auf

und behielten ihre

Isoliereigenschaften auch bei

hohen Temperaturen und

Feuchtigkeit.[8]

Imprägnierung von

Glasfasergeweben und

Glimmer für die

Elektroisolierung in Motoren

und anderen elektrischen

Geräten, insbesondere für

militärische Anwendungen im

Zweiten Weltkrieg.[9]

Wasserabweisung

Die an das Silicium

gebundenen Methylgruppen

verliehen der Harzoberfläche

hydrophobe Eigenschaften.[7]

[8]

Wasserabweisende

Oberflächenbehandlungen und

Schutzbeschichtungen.

Chemische Beständigkeit

Die vernetzte Siloxanstruktur

bot eine gute Beständigkeit

gegenüber vielen Chemikalien.

[8]

Schutzlacke in chemisch

anspruchsvollen Umgebungen.

Die Entwicklung dieser Harze durch Unternehmen wie Dow Corning und General Electric in

den 1940er und 1950er Jahren legte den Grundstein für die breite Palette an Siliconprodukten,

die heute verfügbar sind. Die einzigartige Kombination aus thermischer Stabilität, elektrischer

Isolierung und Wasserabweisung machte Trichlormethylsilan zu einem unverzichtbaren

Ausgangsmaterial in der aufstrebenden Siliconindustrie.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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